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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 2-iodobutane, a versatile haloalkane
that serves as a critical building block and reagent in a multitude of organic transformations. Its
unique combination of reactivity and selectivity makes it an invaluable tool in the synthesis of
complex organic molecules, including pharmaceutical intermediates. This document will delve
into the core chemical properties of 2-iodobutane, detail its participation in key reaction
classes, provide specific experimental protocols, and present quantitative data in a clear,
accessible format.

Physicochemical and Spectroscopic Properties of 2-
lodobutane

2-lodobutane, also known as sec-butyl iodide, is a colorless liquid with the chemical formula
CaHol.[1][2] Its structure features an iodine atom attached to the second carbon of a butane
chain, rendering this carbon a stereocenter in chiral forms of the molecule.[3] The carbon-
iodine bond is the weakest among the carbon-halogen bonds, making the iodide a good
leaving group and thus predisposing 2-iodobutane to nucleophilic substitution and elimination
reactions.[4]

A summary of its key physical and spectroscopic properties is provided in the tables below.

Table 1: Physical Properties of 2-lodobutane
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Property Value Reference
Molecular Formula CaHol [2]
Molecular Weight 184.02 g/mol [1]
Appearance Colorless liquid [1]
Odor Ether-like [1]
Density 1.59 g/mL [5]
Boiling Point 119-120 °C [5]
Melting Point -104 °C [5]
Refractive Index 1.4991 [5]
Vapor Pressure 17.1 mmHg [1]
Water Solubility Insoluble [6]
Solubility in Organic Solvents Soluble in alcohol [6]

Table 2: Spectroscopic Data for 2-lodobutane
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Spectroscopic Technique

Key Data

Reference

Shows 5 groups of proton

resonances. The integrated

1H NMR ) o [6]
proton signal ratio is 3:1:1:1:3.
[6]
Shows 4 distinct carbon
environments with chemical

13C NMR [7]

shifts at approximately 14.2,
28.5, 32.4, and 36.0 ppm.[7]

IR Spectroscopy

C-I stretching vibration
absorptions at ~500-600 cm™1,
C-H stretching at ~2845-2975

cm~1[8]

[8]

Mass Spectrometry

Parent molecular ion peak
(M*) at m/z 184. Base ion
peak at m/z 57 ([CaHs]*). A
peak at m/z 127 corresponding
to [I]+.[1]

[1]

Key Reactions of 2-lodobutane in Organic Synthesis

2-lodobutane is a versatile substrate for a range of fundamental organic reactions, primarily

nucleophilic substitutions and eliminations. The outcome of these reactions is highly dependent

on the nature of the nucleophile/base, solvent, and reaction conditions.

Nucleophilic Substitution (Sn2) Reactions

Due to the excellent leaving group ability of the iodide ion, 2-iodobutane readily undergoes

bimolecular nucleophilic substitution (Sn2) reactions.[4] These reactions proceed with an

inversion of stereochemistry at the chiral center.[4]
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2-lodobutane + Nucleophile (Nu-) Backside Attack [Nu---C---I]- Transition State Inversion of Stereochemist Substituted Product + lodide (I-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.researchgate.net/post/How_is_it_that_when_monitoring_a_reaction_using_GC_the_product_peak_area_increases_as_expected_while_the_reactant_peak_area_fluctuates
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00542
https://www.chemicalbook.com/spectrumen_513-48-4_ir1.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-iodobutane-nmr13c.htm
https://docbrown.info/page06/spectra2/2-iodobutane-ir.htm
https://docbrown.info/page06/spectra2/2-iodobutane-ir.htm
https://docbrown.info/page06/spectra2/2-iodobutane-ir.htm
https://www.benchchem.com/product/b127507#role-of-2-iodobutane-as-a-haloalkane-in-organic-chemistry
https://www.benchchem.com/product/b127507#role-of-2-iodobutane-as-a-haloalkane-in-organic-chemistry
https://www.benchchem.com/product/b127507#role-of-2-iodobutane-as-a-haloalkane-in-organic-chemistry
https://www.benchchem.com/product/b127507#role-of-2-iodobutane-as-a-haloalkane-in-organic-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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